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Compound of Interest

Compound Name: 6-Iodoindoline

Cat. No.: B038274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-iodoindoline, a

crucial building block in pharmaceutical and chemical research. Adherence to these protocols

is essential for ensuring laboratory safety and maintaining the integrity of experimental

outcomes.

Chemical Identification and Physical Properties
6-Iodoindoline, with the CAS number 115666-46-1, is a halogenated derivative of indoline.[1]

Understanding its physical and chemical properties is the first step toward safe handling. While

specific experimental data for some properties are limited, the information below is compiled

from available safety data sheets and chemical databases for 6-iodoindoline and structurally

similar compounds.
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Property Value Source

Molecular Formula C₈H₈IN [1]

Molecular Weight 245.06 g/mol [1]

Appearance Solid (form may vary)
Assumed from related

compounds

Melting Point Not available

Boiling Point Not available

Solubility Not available

Hazard Identification and Classification
6-Iodoindoline is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral 4 H302
Harmful if

swallowed[1]

Skin

Corrosion/Irritation
2 H315

Causes skin

irritation[1]

Serious Eye

Damage/Eye Irritation
2 H319

Causes serious eye

irritation[1]

Specific Target Organ

Toxicity, Single

Exposure (Respiratory

tract irritation)

3 H335
May cause respiratory

irritation[1]

Signal Word: Warning[1]

Hazard Pictograms:

alt text
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Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to the following precautionary statements is mandatory when handling 6-
iodoindoline.
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2]

P264
Wash skin thoroughly after

handling.[2]

P270
Do not eat, drink or smoke

when using this product.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[2]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[2]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.[3]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[3]
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P405 Store locked up.[3]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[3]

Personal Protective Equipment (PPE) is the primary barrier against exposure.

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

integrity before each use.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or when there is a risk of splashing, a chemical-resistant apron or coveralls should

be used.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[3] If dust or aerosols are generated and a fume hood is not available, a NIOSH-

approved respirator with an appropriate particulate filter is required.

First Aid Measures
In the event of exposure, immediate action is critical.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.[4]

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing

and wash it before reuse. If skin irritation occurs, seek medical attention.[2]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek medical attention.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]
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Fire and Explosion Hazards
While specific flammability data for 6-iodoindoline is not readily available, it is a combustible

solid.

Suitable Extinguishing Media: Use a water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.

Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon

oxides, nitrogen oxides, and hydrogen iodide.[4]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section 3.

Avoid breathing dust.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: For small spills, carefully sweep up the solid material and place it

in a suitable, labeled container for disposal. Avoid generating dust. For large spills, dike the

area to prevent spreading.

Handling and Storage
Proper handling and storage are crucial for maintaining the chemical's stability and preventing

accidents.

Handling: All work with 6-iodoindoline should be conducted in a well-ventilated chemical

fume hood.[3] Minimize dust generation. Wash hands thoroughly after handling.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Protect

from light and moisture.

Experimental Protocol: A Representative Suzuki
Coupling Reaction
The following is a representative experimental protocol for a Suzuki coupling reaction using an

iodo-substituted heterocyclic compound like 6-iodoindoline. This protocol is for illustrative

purposes and should be adapted and optimized for specific research needs.

Reaction: Coupling of 6-iodoindoline with a boronic acid derivative.

Materials:

6-Iodoindoline

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Solvent (e.g., a mixture of toluene, ethanol, and water)

Inert gas (e.g., argon or nitrogen)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-
iodoindoline (1 equivalent), the arylboronic acid (1.2 equivalents), and the base (2

equivalents).

Evacuate the flask and backfill with an inert gas. Repeat this process three times.

Add the palladium catalyst (0.05 equivalents) to the flask.

Add the degassed solvent mixture to the flask via a syringe.
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Heat the reaction mixture to reflux (the temperature will depend on the solvent system) and

stir vigorously.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-

MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired

coupled product.

Visualizations
The following diagrams illustrate key safety and experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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